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Compound of Interest

Compound Name: 1-Methylphenanthrene

Cat. No.: B047540 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity 1-
Methylphenanthrene for analytical and quality control purposes, selecting a suitable Certified

Reference Material (CRM) is a critical step. This guide provides a comparison of prominent

CRM providers for 1-Methylphenanthrene, based on publicly available data. While direct

experimental comparisons are limited without access to Certificates of Analysis (CoA), this

guide offers a structured overview of key suppliers and the critical parameters to consider.

Comparison of 1-Methylphenanthrene CRM
Providers
The selection of a CRM provider should be based on several factors, including the provider's

accreditation, the format of the CRM, and the certified values provided. The following table

summarizes the offerings for 1-Methylphenanthrene from several reputable suppliers.
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Provider Product Format
Concentration /
Purity

Accreditations /
Certifications

LGC Standards Neat, Solution
Not specified on

product page

ISO 17034, ISO/IEC

17025[1]

HPC Standards Inc. Not specified >95%
ISO 9001, ISO

17034[2]

Chem Service (via

ESSLAB)
Solution 100 µg/mL in Toluene

ISO 17034, ISO/IEC

17025, ISO 9001[3]

Santa Cruz

Biotechnology
Not specified

Not specified on

product page

Certificate of Analysis

available[4]

Key Organics Not specified >95% ISO 9001[5]

Note: A Certificate of Analysis with detailed specifications, including certified concentration and

uncertainty, is typically provided upon purchase.

Experimental Protocols for CRM Certification
While specific experimental protocols for the certification of 1-Methylphenanthrene are

proprietary to each manufacturer, a general workflow for the characterization and certification of

a polycyclic aromatic hydrocarbon (PAH) CRM would typically involve the following steps.

Material Preparation & Purity Assessment

Characterization & Value Assignment

Final Product

Synthesis and Purification
of 1-Methylphenanthrene

Purity Determination
(e.g., GC-MS, HPLC)

Identity Confirmation
(e.g., NMR, MS) Homogeneity Studies

Characterization by Multiple
Independent Methods

Stability Studies
Assignment of Certified Value

and Uncertainty
Issuance of Certificate

of Analysis (ISO 17034)
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General workflow for CRM certification.
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The process begins with the synthesis and rigorous purification of the compound. Purity is then

assessed using high-resolution analytical techniques, and the identity of 1-
Methylphenanthrene is confirmed. Homogeneity and stability studies are conducted to ensure

the uniformity and shelf-life of the material. Finally, the certified value and its uncertainty are

assigned based on measurements from multiple independent and validated analytical methods,

all documented in a Certificate of Analysis produced under an accredited quality system such

as ISO 17034.

Logical Workflow for Selecting a CRM Provider
For researchers, the process of selecting the right CRM provider involves a series of logical

steps to ensure the chosen material meets their specific analytical needs.
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Define Analytical Requirements
(Matrix, Concentration, Volume)

Identify Potential Providers
(e.g., LGC, HPC, Chem Service)

Evaluate Provider Accreditations
(ISO 17034, ISO/IEC 17025)

Request and Review
Certificate of Analysis (CoA)

Compare Certified Value,
Uncertainty, and Purity

Assess Product Format
(Neat vs. Solution)

Consider Cost and
Availability

Select Optimal CRM Provider
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Decision workflow for CRM provider selection.
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The initial step is to clearly define the analytical requirements of the study. Following this,

potential suppliers with the appropriate accreditations should be identified. A critical step is to

obtain and meticulously review the Certificate of Analysis for each candidate CRM. This

document provides the certified values and uncertainty budgets that are essential for ensuring

the quality and reliability of analytical results. The choice between a neat material or a solution

will depend on the specific application and laboratory workflow. Finally, practical considerations

such as cost and availability will factor into the final selection.

In conclusion, while a direct performance comparison of 1-Methylphenanthrene CRMs is not

publicly available, researchers can make an informed decision by carefully evaluating the

information provided by each supplier, with a strong emphasis on their quality accreditations

and the detailed specifications provided in the Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b047540?utm_src=pdf-body
https://www.benchchem.com/product/b047540?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/GB/en/1-Methylphenanthrene/p/DRE-C20900000
https://www.hpc-standards.com/shop/ReferenceMaterials/PAH/1Methylphenanthrene.htm
https://esslabshop.com/products/s-10073u1-1ml
https://www.scbt.com/p/1-methylphenanthrene-832-69-9
https://www.keyorganics.net/1-methylphenanthrene-832-69-9-c15h12.html
https://www.benchchem.com/product/b047540#certified-reference-material-crm-providers-for-1-methylphenanthrene
https://www.benchchem.com/product/b047540#certified-reference-material-crm-providers-for-1-methylphenanthrene
https://www.benchchem.com/product/b047540#certified-reference-material-crm-providers-for-1-methylphenanthrene
https://www.benchchem.com/product/b047540#certified-reference-material-crm-providers-for-1-methylphenanthrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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